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Cat. No.: B14562565

Get Quote

Abstract: This technical guide provides a comprehensive, in-depth analysis of the predicted

spectroscopic data for 3-Ethyl-6-methyloctane (C₁₁H₂₄). In the absence of readily available

experimental spectra in public databases, this document leverages fundamental principles of

mass spectrometry, nuclear magnetic resonance spectroscopy, and infrared spectroscopy to

construct a detailed, predictive portrait of the molecule's spectral characteristics. By explaining

the causality behind fragmentation patterns, chemical shifts, and vibrational modes, this guide

serves as an essential reference for researchers, scientists, and drug development

professionals engaged in the structural elucidation of complex branched alkanes. All

predictions are grounded in authoritative spectroscopic principles and data from analogous

structures.

Introduction and Molecular Structure
3-Ethyl-6-methyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄ and a

molecular weight of 156.31 g/mol .[1][2] Its structure presents a unique challenge for

spectroscopic analysis due to its asymmetry and the presence of two chiral centers at the C3

and C6 positions. This inherent complexity makes a thorough understanding of its expected
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spectroscopic signature crucial for its unambiguous identification in complex mixtures, such as

petroleum products or as a fragment in larger molecules.

This guide will systematically predict the key features of its Mass Spectrum (MS), ¹³C and ¹H

Nuclear Magnetic Resonance (NMR) spectra, and Infrared (IR) spectrum. The interpretations

are based on well-established principles of chemical analysis, providing a reliable framework

for identifying this molecule or structurally similar compounds.

Below is the chemical structure of 3-Ethyl-6-methyloctane, illustrating the numbering of the

carbon backbone and the location of its chiral centers.

Caption: Molecular structure of 3-Ethyl-6-methyloctane with chiral centers marked (*).

Mass Spectrometry (MS)
Mass spectrometry of branched alkanes provides a distinctive fingerprint based on

fragmentation patterns, which are governed by the stability of the resulting carbocations.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: The sample is dissolved in a volatile solvent like hexane and introduced

into the mass spectrometer, often via a Gas Chromatography (GC) column for separation.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This process ejects an electron from the molecule, forming a positively

charged molecular ion (M⁺•).

Fragmentation: The molecular ion, being highly energetic, undergoes fragmentation. C-C

bond cleavage occurs preferentially at branch points to form more stable secondary or

tertiary carbocations.[3]

Detection: The resulting positively charged fragments are accelerated, separated by their

mass-to-charge ratio (m/z), and detected.
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The molecular ion (M⁺•) for 3-Ethyl-6-methyloctane is expected at an m/z of 156. However,

for highly branched alkanes, the molecular ion peak is often weak or entirely absent due to the

high propensity for fragmentation.[4][5] The fragmentation is driven by the formation of stable

carbocations, with cleavage favored at the C3 and C6 branch points. The loss of the largest

alkyl group at a branch point is typically the most favored pathway.[3]

Key Predicted Fragmentation Pathways:

Cleavage at C3:

Loss of a propyl radical (•CH₂CH₂CH₃, 43 u) from the main chain leads to a fragment at

m/z 113.

Loss of an ethyl radical (•CH₂CH₃, 29 u) from the side chain is a major fragmentation,

resulting in a stable secondary carbocation at m/z 127. This is often a prominent peak.

Cleavage at C6:

Loss of an ethyl radical (•CH₂CH₃, 29 u) from the main chain leads to a fragment at m/z

127.

Loss of a methyl radical (•CH₃, 15 u) from the side chain gives a fragment at m/z 141.

Loss of a pentyl group containing the ethyl branch (•C₅H₁₁) leads to the isobutyl cation at

m/z 57, which is often the base peak in such structures.

Other Fragments: The spectrum will likely be characterized by a series of alkyl fragment ions

(CnH2n+1)⁺, with clusters of peaks separated by 14 Da (a CH₂ group).[3][6]
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3-Ethyl-6-methyloctane
(M⁺•, m/z 156)

[C₉H₁₉]⁺
m/z 127- •C₂H₅ (ethyl radical)

[C₈H₁₇]⁺
m/z 113- •C₃H₇ (propyl radical)

[C₄H₉]⁺
m/z 57

(Base Peak)

- •C₇H₁₅ (heptyl radical)

[C₁₀H₂₁]⁺
m/z 141

- •CH₃ (methyl radical)

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 3-Ethyl-6-methyloctane in EI-MS.

Predicted m/z
Corresponding Fragment
Ion

Rationale

156 [C₁₁H₂₄]⁺•
Molecular Ion (likely weak or

absent)[4]

141 [C₁₀H₂₁]⁺
Loss of a methyl radical from

C6

127 [C₉H₁₉]⁺
Loss of an ethyl radical from

C3 (major)

113 [C₈H₁₇]⁺
Loss of a propyl radical from

C3

57 [C₄H₉]⁺

Cleavage forming a stable

secondary butyl cation (likely

base peak)

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
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¹³C NMR spectroscopy is a powerful tool for determining the number of chemically non-

equivalent carbon atoms in a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

Tetramethylsilane (TMS) is typically added as an internal standard (0 ppm).

Acquisition: The spectrum is acquired using a high-field NMR spectrometer. Standard

acquisition involves proton decoupling, which results in all carbon signals appearing as

singlets.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce

the final spectrum.

Predicted Data and Interpretation
Due to the two chiral centers, 3-Ethyl-6-methyloctane exists as a mixture of diastereomers.

This can lead to more signals than would be expected for a single, achiral isomer. However, for

a simplified predictive analysis, we can first identify the number of unique carbons in one

stereoisomer. The molecule has 11 carbon atoms, all of which are chemically non-equivalent

due to the lack of symmetry. Therefore, 11 distinct signals are expected in the proton-

decoupled ¹³C NMR spectrum.

The chemical shifts (δ) for alkanes appear in the upfield region of the spectrum, typically

between 10 and 60 ppm.[7][8] The exact shift is influenced by the degree of substitution.[9]
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Carbon Atom(s) Carbon Type
Predicted Chemical
Shift (δ, ppm)

Rationale

C1, C8, C6-CH₃, C3-

CH₃
Primary (CH₃) 10 - 20

Terminal and

branched methyl

groups are highly

shielded.[10]

C2, C4, C5, C7, C3-

CH₂
Secondary (CH₂) 20 - 45

Methylene carbons in

the chain.[10][11]

C3, C6 Tertiary (CH) 30 - 50

Methine carbons at

branch points are

more deshielded.[7]

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR provides detailed information about the electronic environment and connectivity of

hydrogen atoms in a molecule.

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) with TMS

as an internal standard (0 ppm).

Acquisition: The spectrum is acquired on a high-field NMR spectrometer.

Data Processing: The FID is Fourier transformed, and the resulting spectrum is integrated to

determine the relative number of protons for each signal.

Predicted Data and Interpretation
The ¹H NMR spectrum of 3-Ethyl-6-methyloctane is predicted to be complex. Protons on

aliphatic groups are highly shielded and typically appear in the 0.7 to 1.9 ppm range.[10][12]

[13] Due to the structural complexity and the presence of multiple, chemically similar proton

environments, significant signal overlap is expected. The splitting patterns (multiplicity) are

predicted by the n+1 rule.
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Proton
Environment (Ha)

Integration
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

-CH₃ (terminal

methyls)
9H 0.8 - 1.0 Triplets and Doublets

-CH₂- (chain

methylenes)
8H 1.1 - 1.4 Multiplets

-CH- (methines at

branch)
2H 1.4 - 1.8 Multiplets

-CH₂- (ethyl group

methylene)
4H 1.2 - 1.5 Multiplets

-CH₃ (ethyl group

methyl)
1H 0.8 - 1.0 Triplet

The high degree of branching and the presence of diastereomers will likely result in complex,

overlapping multiplets that may be difficult to resolve, even with high-field instrumentation.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of its chemical bonds.

Experimental Protocol: Attenuated Total Reflectance
(ATR) IR Spectroscopy

Sample Preparation: A small amount of the neat liquid sample is placed directly on the ATR

crystal (e.g., diamond or zinc selenide).

Acquisition: An infrared beam is passed through the crystal and interacts with the sample.

The detector measures the absorbance of radiation at different wavenumbers.

Data Processing: The data is plotted as transmittance or absorbance versus wavenumber

(cm⁻¹).
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Predicted Data and Interpretation
As an alkane, 3-Ethyl-6-methyloctane only contains C-C and C-H bonds. Therefore, its IR

spectrum is expected to be relatively simple, dominated by C-H stretching and bending

vibrations.[14][15][16]

C-H Stretching: All sp³ C-H bonds will show strong absorption bands in the region just below

3000 cm⁻¹.[17] Asymmetric stretching vibrations occur at slightly higher frequencies than

symmetric ones.[18]

C-H Bending: Vibrations associated with the bending of C-H bonds in methyl (CH₃) and

methylene (CH₂) groups will appear in the 1350-1470 cm⁻¹ region.

Predicted IR Absorptions for 3-Ethyl-6-methyloctane 2960-2850 cm⁻¹ 1470-1450 cm⁻¹ ~1375 cm⁻¹

f1: C-H Stretch (sp³)

f2: C-H Bend (Methylene)

f3: C-H Bend (Methyl)

Click to download full resolution via product page

Caption: Key predicted regions of absorption in the IR spectrum.

Wavenumber Range (cm⁻¹) Vibration Type Expected Intensity

2960 - 2850 C-H Stretch (sp³) Strong

1470 - 1450
C-H Bend (Methylene

Scissoring)
Medium

~1375
C-H Bend (Methyl Symmetric

Bend)
Medium

Conclusion
The comprehensive spectroscopic analysis predicted in this guide provides a robust framework

for the identification and structural confirmation of 3-Ethyl-6-methyloctane. The mass

spectrum is expected to be characterized by a weak or absent molecular ion and dominant

fragments at m/z 127 and 57, resulting from preferential cleavage at the branched carbon
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centers. The ¹³C NMR spectrum should display 11 unique signals, all within the typical alkane

region of 10-50 ppm. While the ¹H NMR spectrum will be complex due to extensive signal

overlap, it will show characteristic signals for methyl, methylene, and methine protons in the

0.8-1.8 ppm range. Finally, the IR spectrum will confirm the alkane nature of the molecule with

strong C-H stretching bands below 3000 cm⁻¹ and characteristic C-H bending vibrations.

Together, these predicted spectral data points create a unique analytical signature for 3-Ethyl-
6-methyloctane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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